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CAS No.: 144653-57-6

Cat. No.: B15612447

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation, storage, and handling of

stock solutions of Rofleponide 21-palmitate, a synthetic glucocorticoid. Due to its lipophilic

nature, Rofleponide 21-palmitate exhibits poor solubility in aqueous solutions, necessitating

the use of organic solvents for the preparation of concentrated stock solutions suitable for in

vitro and other research applications. This protocol outlines the use of Dimethyl Sulfoxide

(DMSO) as a primary solvent and provides detailed procedures for achieving accurate and

reproducible concentrations. Adherence to these guidelines is crucial for maintaining the

integrity of the compound and ensuring the validity of experimental results.

Introduction
Rofleponide 21-palmitate is a corticosteroid prodrug designed for potent anti-inflammatory

activity. Like other glucocorticoids, its mechanism of action is primarily mediated through the

glucocorticoid receptor (GR), leading to the modulation of gene expression. Accurate

preparation of stock solutions is the first critical step in any experiment designed to investigate
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its biological effects. This application note provides essential data and a detailed protocol for

the solubilization and storage of Rofleponide 21-palmitate.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of Rofleponide 21-
palmitate and provide solubility information for a structurally similar compound,

Dexamethasone palmitate, to guide solvent selection.

Table 1: Physical and Chemical Properties of Rofleponide 21-Palmitate

Property Value Reference

Molecular Formula C₄₁H₆₄F₂O₇ [1]

Molecular Weight 706.94 g/mol [2]

Appearance Solid [3]

CAS Number 144653-57-6 [2][4]

Table 2: Estimated Solubility of Rofleponide 21-Palmitate in Common Organic Solvents

(Based on Dexamethasone Palmitate Data)

Solvent Estimated Solubility
Reference (for
Dexamethasone Palmitate)

Dimethyl Sulfoxide (DMSO) ~2 mg/mL

Methanol ~25 mg/mL

Ethanol Likely soluble
Inferred from steroid class

solubility

Dimethylformamide (DMF) Likely soluble
Inferred from steroid class

solubility

Table 3: Recommended Storage Conditions for Rofleponide 21-Palmitate
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Format
Storage
Temperature

Duration
Recommendati
ons

Reference

Solid Powder 0 to 4°C
Short-term (days

to weeks)

Store in a dry,

dark place.
[4]

-20°C

Long-term

(months to

years)

Store in a dry,

dark place.
[4]

Stock Solution in

DMSO
-20°C Up to 3 months

Aliquot to avoid

repeated freeze-

thaw cycles.

[5]

Experimental Protocols
Materials

Rofleponide 21-palmitate powder

Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes

Sterile, low-retention pipette tips

Vortex mixer

Analytical balance

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol 1: Preparation of a 10 mM Rofleponide 21-
Palmitate Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common concentration for

in vitro studies.

Procedure:
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Pre-weighing Preparation: In a sterile environment (e.g., a biosafety cabinet), allow the

Rofleponide 21-palmitate powder and DMSO to equilibrate to room temperature.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh out

7.07 mg of Rofleponide 21-palmitate powder into the tube.

Calculation: (10 mmol/L) * (1 L / 1000 mL) * (706.94 g/mol ) * (1000 mg/g) = 7.07 mg/mL

Dissolution: Aseptically add 1 mL of anhydrous, cell culture-grade DMSO to the

microcentrifuge tube containing the powder.

Mixing: Securely cap the tube and vortex at a medium speed until the powder is completely

dissolved. The solution should be clear and free of particulates. Gentle warming in a 37°C

water bath can aid dissolution if necessary.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile, amber or opaque microcentrifuge tubes. This prevents degradation from repeated

freeze-thaw cycles and exposure to light. Store the aliquots at -20°C.

Protocol 2: Preparation of Working Solutions for Cell
Culture
Procedure:

Thawing: Thaw a single aliquot of the 10 mM Rofleponide 21-palmitate stock solution at

room temperature.

Dilution: It is recommended to perform a serial dilution to achieve the desired final working

concentration in your cell culture medium.

Example for a 1 µM final concentration in 2 mL of medium:

1. Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

pre-warmed complete cell culture medium to create a 10 µM solution.

2. Add 200 µL of the 10 µM intermediate solution to 1.8 mL of complete cell culture

medium in your culture vessel.
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Solvent Control: It is imperative to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the treated samples. The final

concentration of DMSO should ideally be kept below 0.1% to avoid solvent-induced

cytotoxicity.[6]

Visualizations
Experimental Workflow
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Caption: Workflow for preparing and using Rofleponide 21-palmitate solutions.
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Caption: Simplified glucocorticoid receptor signaling pathway.

Safety Precautions
Rofleponide 21-palmitate is harmful if swallowed and is very toxic to aquatic life with long-

lasting effects.[2] Standard laboratory safety practices should be followed. Wear appropriate

personal protective equipment, including gloves, a lab coat, and safety glasses. Handle the

compound in a well-ventilated area or a chemical fume hood. In case of contact with skin or

eyes, rinse immediately with plenty of water. Consult the Safety Data Sheet (SDS) for complete

safety information before use.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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